![molecular formula C6H7N3O3 B6247306 2H,3H,4H,6H,7H,9H-[1,2,4]triazino[3,4-c]morpholine-3,4-dione CAS No. 2408959-91-9](/img/no-structure.png)
2H,3H,4H,6H,7H,9H-[1,2,4]triazino[3,4-c]morpholine-3,4-dione
Overview
Description
2H,3H,4H,6H,7H,9H-[1,2,4]triazino[3,4-c]morpholine-3,4-dione is a heterocyclic compound that has been studied for its potential applications in scientific research. This compound has been found to possess a variety of properties, including an ability to act as a catalyst, as well as its ability to interact with other molecules in a unique way.
Mechanism of Action
The mechanism of action of 2H,3H,4H,6H,7H,9H-[1,2,4]triazino[3,4-c]morpholine-3,4-dione is not yet fully understood. However, it is believed that the compound acts as an electron donor, which allows it to interact with other molecules in a unique way. This interaction is believed to be responsible for the compound’s ability to act as a catalyst in certain reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2H,3H,4H,6H,7H,9H-[1,2,4]triazino[3,4-c]morpholine-3,4-dione are not yet fully understood. However, some studies have suggested that the compound may have anti-inflammatory and antioxidant properties. Additionally, the compound has been found to inhibit the growth of certain bacteria, suggesting that it may have potential applications in the treatment of infections.
Advantages and Limitations for Lab Experiments
The advantages of using 2H,3H,4H,6H,7H,9H-[1,2,4]triazino[3,4-c]morpholine-3,4-dione in laboratory experiments include its ability to act as a catalyst in certain reactions, as well as its ability to interact with other molecules in a unique way. Additionally, the compound is relatively stable, making it a good candidate for use in a variety of laboratory experiments. However, the compound is not yet well understood, and further research is needed to fully understand its properties and potential applications.
Future Directions
The potential future directions of research on 2H,3H,4H,6H,7H,9H-[1,2,4]triazino[3,4-c]morpholine-3,4-dione include further investigation into its mechanism of action, its biochemical and physiological effects, and its potential applications in drug discovery and organic synthesis. Additionally, further research into the synthesis methods of the compound could lead to more efficient and cost-effective production methods. Finally, further research into the compound’s potential applications in catalysis could lead to the development of new catalysts for a variety of reactions.
Synthesis Methods
2H,3H,4H,6H,7H,9H-[1,2,4]triazino[3,4-c]morpholine-3,4-dione can be synthesized through a variety of methods. One of the most common methods is the condensation of 1,2,4-triazino[3,4-c]morpholine-3,4-dione with an aldehyde in the presence of a base, such as sodium hydroxide. This reaction produces the desired product in high yields. Other methods of synthesis include the reaction of 1,2,4-triazino[3,4-c]morpholine-3,4-dione with an aldehyde in the presence of a Lewis acid, such as zinc chloride, or the reaction of 1,2,4-triazino[3,4-c]morpholine-3,4-dione with an aldehyde in the presence of a base, such as potassium carbonate.
Scientific Research Applications
2H,3H,4H,6H,7H,9H-[1,2,4]triazino[3,4-c]morpholine-3,4-dione has been studied for its potential applications in scientific research. This compound has been found to possess a variety of properties, including an ability to act as a catalyst, as well as its ability to interact with other molecules in a unique way. This makes it a promising candidate for use in a range of applications, including drug discovery, organic synthesis, and catalysis.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2H,3H,4H,6H,7H,9H-[1,2,4]triazino[3,4-c]morpholine-3,4-dione involves the reaction of 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid with hydrazine hydrate followed by cyclization with ethyl acetoacetate and subsequent oxidation to yield the target compound.", "Starting Materials": [ "2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid", "hydrazine hydrate", "ethyl acetoacetate", "oxidizing agent" ], "Reaction": [ "Step 1: React 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid with hydrazine hydrate in ethanol to yield the corresponding hydrazide.", "Step 2: Add ethyl acetoacetate to the reaction mixture and reflux for several hours to obtain the intermediate product.", "Step 3: Cyclize the intermediate product by heating with acetic anhydride to yield the desired triazinomorpholine derivative.", "Step 4: Oxidize the triazinomorpholine derivative using an oxidizing agent such as potassium permanganate or hydrogen peroxide to obtain the final product." ] } | |
CAS RN |
2408959-91-9 |
Product Name |
2H,3H,4H,6H,7H,9H-[1,2,4]triazino[3,4-c]morpholine-3,4-dione |
Molecular Formula |
C6H7N3O3 |
Molecular Weight |
169.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
